3-Ethoxy-N-((tetrahydro-2H-pyran-4-yl)methyl)propan-1-amine

• Molecular Formula: C11H23NO2
• Molecular Weight: 201.31 g/mol
• SMILES: CCOCCCNCC1CCOCC1
• InChI: InChI=1S/C11H23NO2/c1-2-13-7-3-6-12-10-11-4-8-14-9-5-11/h11-12H,2-10H2,1H3
• InChIKey: QSUMATBNLGOSKG-UHFFFAOYSA-N

3-Ethoxy-N-((tetrahydro-2H-pyran-4-yl)methyl)propan-1-amine (CAS 1250659-11-0): Procurement-Ready Physicochemical Profile

3-Ethoxy-N-((tetrahydro-2H-pyran-4-yl)methyl)propan-1-amine (CAS 1250659-11-0) is a secondary amine building block bearing a 3-ethoxypropyl chain linked via a methylene spacer to a tetrahydropyran (THP) ring . With a molecular formula C₁₁H₂₃NO₂ and molecular weight 201.31 g·mol⁻¹, it is supplied at 98% purity with batch-specific QC including NMR, HPLC, and GC by major vendors . Its computed physicochemical descriptors—LogP 1.43, TPSA 30.49 Ų, one hydrogen bond donor, three hydrogen bond acceptors, and seven rotatable bonds—position it as a moderately lipophilic, ether-rich secondary amine scaffold for medicinal chemistry and library synthesis .

Why 3-Ethoxy-N-((tetrahydro-2H-pyran-4-yl)methyl)propan-1-amine Cannot Be Replaced by In-Class Analogs

In-class tetrahydropyran-containing secondary amines span a broad lipophilicity range and differ markedly in hydrogen-bond donor/acceptor capacity. The 3-ethoxypropyl substituent simultaneously elevates LogP to 1.43 while preserving three H-bond acceptor sites—a balance not achieved by the more polar alcohol analog (LogP 0.39, 2 HBD) or the less polar isobutyl analog (LogP 1.47, only 2 HBA) . The methylene spacer between the secondary amine and the THP ring further distinguishes it from direct-ring-attached analogs such as N-(3-ethoxypropyl)oxan-4-amine (CAS 1154887-75-8), where conformational restriction and altered amine basicity shift reactivity and binding pose preferences. Substituting any in-class analog therefore alters at least one key property dimension—lipophilicity, H-bond profile, or conformational freedom—that cannot be compensated by downstream formulation.

Quantitative Differentiation Evidence: 3-Ethoxy-N-((tetrahydro-2H-pyran-4-yl)methyl)propan-1-amine vs. Closest Analogs

LogP Advantage Over the Alcohol Analog: 3.7-Fold Higher Lipophilicity for Membrane Permeability

The target compound exhibits a computed LogP of 1.43, compared to 0.39 for the direct alcohol analog 3-(((tetrahydro-2H-pyran-4-yl)methyl)amino)propan-1-ol (CAS 1249495-30-4) . This 1.04 log unit difference corresponds to an approximately 11-fold higher predicted octanol-water partition coefficient, positioning the target within the optimal LogP window (1–3) for passive membrane permeability while the alcohol analog falls below it.

Evidence Dimension	Octanol-water partition coefficient (LogP, computed)
Target Compound Data	LogP 1.43 (Leyan computed value)
Comparator Or Baseline	3-(((Tetrahydro-2H-pyran-4-yl)methyl)amino)propan-1-ol: LogP 0.39 (Leyan computed value)
Quantified Difference	ΔLogP = +1.04 (~11-fold higher partition coefficient)
Conditions	Computed LogP values reported by the same vendor (Leyan) using consistent methodology

Why This Matters

For CNS or intracellular target programs, LogP below 1 often limits passive membrane permeability; the 1.43 value of the target compound avoids this liability without entering the high-logP risk zone (>3) associated with poor solubility and promiscuous binding.

Reduced Hydrogen-Bond Donor Count vs. Alcohol Analog: Single HBD Lowers Desolvation Penalty

The target compound possesses one hydrogen-bond donor (the secondary amine N–H), whereas the alcohol analog carries two HBDs (secondary amine plus primary alcohol –OH) . Reducing the HBD count from 2 to 1 decreases the total H-bond donor capacity, which is directly linked to lower desolvation energy required for membrane partitioning and target binding. The generally accepted medicinal chemistry guideline sets HBD ≤ 3 for oral drugs and HBD ≤ 1 as favorable for blood-brain barrier penetration.

Evidence Dimension	Hydrogen-Bond Donor count
Target Compound Data	HBD = 1
Comparator Or Baseline	3-(((Tetrahydro-2H-pyran-4-yl)methyl)amino)propan-1-ol: HBD = 2
Quantified Difference	ΔHBD = −1 (50% reduction)
Conditions	Computed HBD values from Leyan product pages for both compounds

Why This Matters

In CNS programs where BBB penetration is required, a single HBD is strongly preferred; the alcohol analog's additional hydroxyl donor would incur a larger desolvation penalty and reduce passive CNS exposure.

TPSA Reduction of 26.5% vs. Alcohol Analog: Compliant with Oral Absorption Thresholds

The topological polar surface area (TPSA) of the target compound is 30.49 Ų, versus 41.49 Ų for the alcohol analog—a 26.5% reduction . Both values fall below the widely cited Veber threshold of 140 Ų for oral bioavailability, but the lower TPSA of the target provides additional headroom within the more stringent sub-60–70 Ų window associated with favorable CNS penetration.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 30.49 Ų
Comparator Or Baseline	3-(((Tetrahydro-2H-pyran-4-yl)methyl)amino)propan-1-ol: TPSA = 41.49 Ų
Quantified Difference	ΔTPSA = −11.00 Ų (−26.5%)
Conditions	Computed TPSA values from Leyan product pages for both compounds

Why This Matters

For discovery programs optimizing oral absorption or CNS exposure, a TPSA of 30.49 Ų is unequivocally within the favorable range, whereas 41.49 Ų begins to approach the boundary where passive permeability may be compromised.

Additional Hydrogen-Bond Acceptor vs. Isobutyl Analog: Enhanced Target Interaction Capacity

The target compound contains three hydrogen-bond acceptors (secondary amine N, two ether O atoms), whereas the isobutyl analog 2-methyl-N-((tetrahydro-2H-pyran-4-yl)methyl)propan-1-amine (CAS 1248612-01-2) contains only two HBA (amine N, THP ring O) . The additional ether oxygen in the 3-ethoxypropyl chain provides an extra H-bond acceptor site without increasing HBD count, potentially enabling additional polar contacts with target proteins while maintaining similar lipophilicity (LogP 1.43 vs. 1.47).

Evidence Dimension	Hydrogen-Bond Acceptor count
Target Compound Data	HBA = 3
Comparator Or Baseline	2-Methyl-N-((tetrahydro-2H-pyran-4-yl)methyl)propan-1-amine: HBA = 2 (Fluorochem data)
Quantified Difference	ΔHBA = +1 (50% increase)
Conditions	HBA values from Leyan (target) and Fluorochem (comparator) product pages

Why This Matters

The additional H-bond acceptor may strengthen target engagement through supplementary polar contacts while avoiding the HBD penalty of an alcohol; this is particularly relevant for programs where ether oxygens are known to contribute to key binding interactions.

Conformational Flexibility: 7 Rotatable Bonds Provide Enhanced Induced-Fit Potential

With 7 rotatable bonds, the target compound offers 40% greater rotational freedom than the alcohol analog (5 rotatable bonds) . This increased flexibility permits a wider conformational sampling space, which can be advantageous for targets requiring induced-fit adaptation. The methylene spacer between the amine and THP ring further decouples ring orientation from amine geometry, a feature absent in direct-ring-attached analogs such as N-(3-ethoxypropyl)oxan-4-amine (CAS 1154887-75-8) where the amine is conformationally constrained by direct ring attachment.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	Rotatable bonds = 7
Comparator Or Baseline	3-(((Tetrahydro-2H-pyran-4-yl)methyl)amino)propan-1-ol: Rotatable bonds = 5; N-(3-ethoxypropyl)oxan-4-amine: estimated ≤5
Quantified Difference	ΔRotBonds = +2 vs. alcohol analog (+40%); estimated ≥+2 vs. N-(3-ethoxypropyl)oxan-4-amine
Conditions	Rotatable bond counts from Leyan (target and alcohol analog); N-(3-ethoxypropyl)oxan-4-amine inferred from structure (CAS 1154887-75-8, MW 187.28, C₁₀H₂₁NO₂)

Why This Matters

For targets with cryptic or flexible binding pockets, greater ligand flexibility can enable conformational adaptation that rigid analogs cannot achieve, potentially rescuing activity in otherwise inert chemical series.

Documented 98% Purity with Batch-Specific QC: Procurement-Grade Assurance

The compound is supplied at a standard purity of 98% by Bidepharm, with batch-specific quality control documentation including NMR, HPLC, and GC analyses available . Multiple independent vendors (Bidepharm, Leyan) confirm the 98% purity specification . This multi-vendor consistency reduces the risk of batch-to-batch variability that could confound SAR studies or biological assay reproducibility.

Evidence Dimension	Commercial purity specification
Target Compound Data	98% purity with NMR, HPLC, GC batch QC (Bidepharm)
Comparator Or Baseline	Class-level: Many research-chemical building blocks are supplied at 95% purity without multi-method QC
Quantified Difference	Minimum 3 percentage-point purity advantage vs. 95% grade; multi-method QC vs. single-method or unspecified
Conditions	Vendor specifications from Bidepharm and Leyan product pages

Why This Matters

For quantitative SAR studies, even 3% impurity can introduce confounding biological readout variability; the documented 98% purity with orthogonal QC methods provides procurement confidence that is not universally available for in-class analogs.

Optimal Application Scenarios for 3-Ethoxy-N-((tetrahydro-2H-pyran-4-yl)methyl)propan-1-amine Based on Quantitative Evidence

CNS-Penetrant Lead Optimization Programs Requiring LogP 1–3 and HBD ≤ 1

With LogP 1.43, a single HBD, and TPSA 30.49 Ų, this compound is physicochemically pre-validated for CNS drug discovery . It outperforms the alcohol analog (LogP 0.39, 2 HBD) on all three key CNS MPO parameters, making it the superior starting scaffold when blood-brain barrier penetration is a program requirement.

Fragment-Based Screening Library Design Targeting Moderate Lipophilicity Windows

Fragment libraries benefit from building blocks with LogP between 1 and 2 to balance solubility and target affinity. The target compound's LogP of 1.43 and MW of 201 fill a gap between overly polar fragments (alcohol analog, LogP 0.39) and excessively lipophilic alkyl-chain analogs (isobutyl analog, LogP 1.47 with reduced HBA capacity) .

Synthetic Elaboration Requiring a Secondary Amine with a Chemically Orthogonal Ether Handle

The combination of a secondary amine (amenable to alkylation, acylation, or reductive amination) and a distal ethyl ether (stable under most amine-derivatization conditions) provides orthogonal synthetic handles. Compared to the alcohol analog—whose free hydroxyl requires protection before amine functionalization—the target compound streamlines synthetic routes by eliminating a protection/deprotection sequence .

Structure-Activity Relationship Studies Exploring Conformational Flexibility Effects

With 7 rotatable bonds versus 5 for the alcohol analog, this compound serves as a high-flexibility comparator in SAR series investigating the role of ligand conformational entropy in target binding. The methylene spacer between amine and THP ring further distinguishes it from rigid, direct-ring-attached analogs for studies probing linker-length effects on potency and selectivity .